Cas no 926272-05-1 (3-Methyl-4-tetrazol-1-yl-benzoic acid)
926272-05-1 structure
Product Name:3-Methyl-4-tetrazol-1-yl-benzoic acid
CAS No:926272-05-1
MF:C9H8N4O2
MW:204.18542098999
MDL:MFCD09047925
CID:3047072
PubChem ID:16775489
Update Time:2024-10-26
3-Methyl-4-tetrazol-1-yl-benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Methyl-4-tetrazol-1-yl-benzoic acid
- Benzoic acid, 3-methyl-4-(1H-tetrazol-1-yl)-
- 3-Methyl-4-(1h-1,2,3,4-tetrazol-1-yl)benzoic acid
- FFMBKMDEUZTVCN-UHFFFAOYSA-N
- MFCD09047925
- CS-0246986
- AKOS000131952
- 3-methyl-4-(1H-tetrazol-1-yl)benzoic acid
- 3-methyl-4-(tetrazol-1-yl)benzoic acid
- SY168291
- 926272-05-1
- Z295457280
- BMB27205
- EN300-35193
- 3-methyl-4-(1,2,3,4-tetrazol-1-yl)benzoic acid
- G27112
- SCHEMBL15757909
-
- MDL： MFCD09047925
- Inchi： 1S/C9H8N4O2/c1-6-4-7(9(14)15)2-3-8(6)13-5-10-11-12-13/h2-5H,1H3,(H,14,15)
- InChI Key： FFMBKMDEUZTVCN-UHFFFAOYSA-N
- SMILES： C(O)(=O)C1=CC=C(N2C=NN=N2)C(C)=C1
Computed Properties
- Exact Mass: 204.06472551g/mol
- Monoisotopic Mass: 204.06472551g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 248
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 80.9Ų
Experimental Properties
- Color/Form: Not available
- Density: 1.5±0.1 g/cm3
- Melting Point: Not available
- Boiling Point: 426.6±55.0 °C at 760 mmHg
- Flash Point: 211.8±31.5 °C
- Vapor Pressure: 0.0±1.1 mmHg at 25°C
3-Methyl-4-tetrazol-1-yl-benzoic acid Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-Methyl-4-tetrazol-1-yl-benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 034595-500mg |
3-Methyl-4-tetrazol-1-yl-benzoic acid |
926272-05-1 | 500mg |
$200.00 | 2023-09-11 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 034595-500mg |
3-Methyl-4-tetrazol-1-yl-benzoic acid |
926272-05-1 | 500mg |
3251.0CNY | 2021-07-05 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 034595-500mg |
3-Methyl-4-tetrazol-1-yl-benzoic acid |
926272-05-1 | 500mg |
3251CNY | 2021-05-07 | ||
| TRC | M342818-25mg |
3-Methyl-4-tetrazol-1-yl-benzoic Acid |
926272-05-1 | 25mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M342818-50mg |
3-Methyl-4-tetrazol-1-yl-benzoic Acid |
926272-05-1 | 50mg |
$ 95.00 | 2022-06-03 | ||
| TRC | M342818-250mg |
3-Methyl-4-tetrazol-1-yl-benzoic Acid |
926272-05-1 | 250mg |
$ 320.00 | 2022-06-03 | ||
| Enamine | EN300-35193-0.05g |
3-methyl-4-(1H-1,2,3,4-tetrazol-1-yl)benzoic acid |
926272-05-1 | 95.0% | 0.05g |
$66.0 | 2025-02-20 | |
| Enamine | EN300-35193-0.1g |
3-methyl-4-(1H-1,2,3,4-tetrazol-1-yl)benzoic acid |
926272-05-1 | 95.0% | 0.1g |
$98.0 | 2025-02-20 | |
| Enamine | EN300-35193-0.25g |
3-methyl-4-(1H-1,2,3,4-tetrazol-1-yl)benzoic acid |
926272-05-1 | 95.0% | 0.25g |
$142.0 | 2025-02-20 | |
| Enamine | EN300-35193-0.5g |
3-methyl-4-(1H-1,2,3,4-tetrazol-1-yl)benzoic acid |
926272-05-1 | 95.0% | 0.5g |
$271.0 | 2025-02-20 |
3-Methyl-4-tetrazol-1-yl-benzoic acid Related Literature
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
926272-05-1 (3-Methyl-4-tetrazol-1-yl-benzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
